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Compound of Interest

Compound Name:
2-Chlorobenzophenone ethylene

ketal

Cat. No.: B1368583 Get Quote

Essential Safety and Handling Guide for 2-
Chlorobenzophenone Ethylene Ketal
Disclaimer: No specific Safety Data Sheet (SDS) for 2-Chlorobenzophenone Ethylene Ketal
(CAS No. 760192-90-3) was found. The following guidance is based on the safety data for the

parent compound, 2-Chlorobenzophenone, and other structurally related dioxolane

compounds. It is imperative to handle this chemical with caution and to conduct a thorough risk

assessment before use.

This guide provides essential safety protocols and logistical information for researchers,

scientists, and drug development professionals handling 2-Chlorobenzophenone Ethylene
Ketal. The following procedures are designed to ensure safe handling, storage, and disposal of

this compound.

I. Personal Protective Equipment (PPE)
The primary defense against chemical exposure is the consistent and correct use of Personal

Protective Equipment. Based on the potential hazards associated with similar compounds, the

following PPE is mandatory when handling 2-Chlorobenzophenone Ethylene Ketal.

Table 1: Recommended Personal Protective Equipment
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards.[1][2] A

face shield should be worn in

conjunction with goggles when

there is a significant risk of

splashing.[3][4]

To protect eyes from contact

with the chemical, which may

cause serious irritation.

Hand Protection

Chemically resistant,

impermeable gloves such as

neoprene, butyl rubber, or

nitrile rubber.[5][6] Gloves

must be inspected for integrity

before each use.

To prevent skin contact, as

similar compounds can cause

skin irritation.

Respiratory Protection

A NIOSH/MSHA-approved

respirator is recommended if

working in a poorly ventilated

area or if dust or aerosols are

generated.[1][2][7] A full-face

respirator may be necessary if

exposure limits are exceeded.

[1][2]

To prevent inhalation of dust or

vapors, which may cause

respiratory tract irritation.[8]

Protective Clothing

A laboratory coat or chemically

resistant apron should be

worn.[1][2] For larger

quantities or in case of a

significant spill, flame-retardant

and impervious clothing is

recommended.[1][2]

To protect the skin and

personal clothing from

accidental contact with the

chemical.

II. Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage procedures is critical for maintaining a safe

laboratory environment.
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A. Handling:

Ventilation: Always handle 2-Chlorobenzophenone Ethylene Ketal in a well-ventilated

area, preferably within a chemical fume hood.[8]

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes,

and to prevent inhalation of dust or vapors.[8]

Grounding: For operations that may generate static electricity, ensure that all equipment is

properly grounded to prevent ignition of vapors.

Hygiene: Wash hands thoroughly with soap and water after handling the chemical and

before eating, drinking, or smoking. Contaminated clothing should be removed and washed

before reuse.[8]

B. Storage:

Container: Keep the container tightly closed and store it in a dry, cool, and well-ventilated

place.[8]

Incompatibilities: Store away from strong oxidizing agents.[8]

Security: The storage area should be secure and accessible only to authorized personnel.[8]

III. Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

A. First-Aid Measures:

Table 2: First-Aid Procedures
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Exposure Route First-Aid Instructions

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.[8]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, seek medical

attention.[2][8]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][8]

Ingestion

Do not induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][8]

B. Accidental Release Measures (Spill Response):

The following workflow outlines the step-by-step procedure for responding to a chemical spill of

2-Chlorobenzophenone Ethylene Ketal.

Immediate Response Containment & Cleanup Final Procedures

Evacuate Immediate Area Alert Colleagues & Supervisor
Notify Others

Don Appropriate PPE
Prepare for Cleanup

Contain the SpillApproach Cautiously Absorb with Inert Material
Prevent Spreading

Collect Absorbed Material
Use Spark-Proof Tools

Decontaminate Spill AreaEnsure Thorough Cleaning Dispose of Waste
Follow Regulations

Report the Incident
Document for Safety Records

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Spill Cleanup Protocol:

Evacuate and Alert: Immediately evacuate the spill area and alert nearby personnel and the

laboratory supervisor.

Personal Protection: Before attempting to clean the spill, don the appropriate PPE as

outlined in Table 1.

Containment: Prevent the spill from spreading by using a spill kit or other suitable absorbent

materials.

Cleanup: For a solid spill, carefully sweep up the material and place it into a suitable

container for disposal.[8] Avoid generating dust. For a liquid spill, use an inert absorbent

material to soak up the chemical.

Decontamination: Thoroughly clean the spill area with a suitable solvent, followed by

washing with soap and water.

Ventilation: Ensure the area is well-ventilated during and after the cleanup.

IV. Disposal Plan
Proper disposal of chemical waste is essential for environmental protection and regulatory

compliance.

Waste Collection: Collect all waste material, including contaminated absorbent materials and

disposable PPE, in a clearly labeled, sealed container.

Disposal Regulations: Dispose of the chemical waste in accordance with all local, state, and

federal regulations. Do not dispose of it down the drain.[8] Contact your institution's

environmental health and safety (EHS) department for specific disposal procedures.

Empty Containers: Empty containers may retain product residue and should be disposed of

in the same manner as the chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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